Cas no 87666-59-9 ([1,1':3',1''-Terphenyl]-5'-amine, hydrochloride)
87666-59-9 structure
Product Name:[1,1':3',1''-Terphenyl]-5'-amine, hydrochloride
CAS No:87666-59-9
MF:C18H16ClN
MW:281.779343605042
CID:653812
PubChem ID:13149932
Update Time:2025-04-19
[1,1':3',1''-Terphenyl]-5'-amine, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1,1':3',1''-Terphenyl]-5'-amine, hydrochloride
- 3,5-diphenylaniline,hydrochloride
- [1~1~,2~1~:2~3~,3~1~-Terphenyl]-2~5~-amine--hydrogen chloride (1/1)
- DTXSID60522298
- 87666-59-9
-
- Inchi: 1S/C18H15N.ClH/c19-18-12-16(14-7-3-1-4-8-14)11-17(13-18)15-9-5-2-6-10-15;/h1-13H,19H2;1H
- InChI Key: RJFBFIJOSVLFLR-UHFFFAOYSA-N
- SMILES: Cl.NC1C=C(C2C=CC=CC=2)C=C(C=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 281.0971272g/mol
- Monoisotopic Mass: 281.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
[1,1':3',1''-Terphenyl]-5'-amine, hydrochloride Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
87666-59-9 ([1,1':3',1''-Terphenyl]-5'-amine, hydrochloride) Related Products
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- 7293-45-0(4-Amino-p-terphenyl)
- 1020718-93-7(3-AMINOBIPHENYL-D9)
- 344298-96-0(4-Aminobiphenyl-d9)
- 2243-47-2(3-Aminobiphenyl)
- 57964-45-1(3'-Methyl-biphenyl-4-amine)
- 118727-34-7(TAPB)
- 3365-85-3(TD)
- 343239-58-7(3',5'-Diphenylbiphenyl-4-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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